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The following methodology outlines the synthesis of 8-Bromooctanoic acid from its ester precursor, ethyl

8-bromooctanoate. The key acidification step with HCl is integral to this process [1].

General Procedure [1]:

Hydrolysis: A 1M sodium hydroxide (NaOH) solution (3.98 mL) was added dropwise to a solution of
ethyl 8-bromooctanoate (1.0 g, 3.98 mmol) in ethanol (10 mL). The reaction mixture was stirred at

0°C for 5 hours.
Acidification: Upon completion, the reaction mixture was acidified with 1M hydrochloric acid
(HCl) solution.
Extraction & Work-up: The acidified mixture was extracted with ethyl acetate (3 x 10 mL). The

combined organic layers were washed with saturated sodium bicarbonate solution and brine
(saturated sodium chloride solution). The organic layer was dried over anhydrous sodium sulfate,

filtered, and concentrated under reduced pressure to yield 8-Bromooctanoic acid as a colorless oil
(0.86 g, 97% yield).

The workflow below summarizes this experimental procedure.
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For your reference during the procedure, here are the key properties and safety information for 8-

Bromooctanoic acid.

Property Value / Specification Source

CAS Number 17696-11-6 [2] [1] [3]

Molecular Formula C₈H₁₅BrO₂ [1] [4] [3]

Molecular Weight 223.11 g/mol [1] [4] [3]

Melting Point 35-37 °C (lit.) [2] [1] [3]

Boiling Point 147-150 °C/2 mmHg (lit.) [2] [1]

Quality & Purity 97% [2] [1] [4]

Handling & Safety Information

Hazard Statements H314: Causes severe skin burns and eye damage. [1] [4] [3]

Personal Protective
Equipment (PPE)

Eyeshields, Faceshields, Gloves, type P3 (EN 143) respirator

cartridges. [2]

Storage Store in a cool, dry place in a well-sealed container. Store away from

oxidizing agents and bases. [1] [4]

Troubleshooting FAQs

Based on the procedure, here are some potential issues and solutions:

How do I know if the acidification step is complete? Acidification is typically complete when the

aqueous layer reaches a pH of approximately 2-3. You can check this using pH paper. In the described

procedure, adding 1M HCl until the solution is acidic is sufficient.
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The product is an oil and won't solidify. What should I do? The literature notes that the pure

compound has a melting point of 35-37°C [2] [1]. It is normal for it to be an oil at or above room

temperature. You can try inducing crystallization by cooling the product in an ice bath and seeding it

with a small crystal if available.

My yield is lower than expected. What could be the cause? Ensure the reaction mixture is kept at

0°C during hydrolysis to minimize side reactions. Also, perform the extraction with ethyl acetate

thoroughly (three times, as in the procedure) to recover all product from the aqueous layer.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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